Cas no 1805934-86-4 (5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1805934-86-4
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4832520
• Update Time: 2025-06-15

5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-5(2-9)3-14-7(13)6(4)15-8(10,11)12/h3H,2H2,1H3
• InChI Key： YCGPWXWAHFBASE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=C(C=N1)CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine

Recent Advances in the Application of 5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine (CAS: 1805934-86-4) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine (CAS: 1805934-86-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, featuring both bromomethyl and iodo substituents, serves as a valuable intermediate for the synthesis of complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for targeted covalent inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers leveraged the bromomethyl group for selective alkylation of cysteine residues, enabling the development of irreversible inhibitors with improved selectivity profiles. The presence of the iodo substituent further allowed for subsequent palladium-catalyzed cross-coupling reactions to introduce diverse pharmacophores, showcasing the compound's synthetic flexibility.

In parallel developments, the trifluoromethoxy group has been identified as a crucial structural feature contributing to enhanced metabolic stability and membrane permeability. Computational studies have revealed that this moiety significantly influences the compound's lipophilicity and electronic properties, making it particularly valuable in CNS-targeted drug discovery. Recent patent applications (WO2023051234, US20230145678) have highlighted derivatives of this scaffold as promising candidates for neurodegenerative disease therapeutics.

The synthetic utility of 1805934-86-4 has been further expanded through recent methodological advances. A 2024 publication in Organic Letters described a novel photoredox-catalyzed functionalization protocol that enables direct C-H activation adjacent to the pyridine nitrogen, bypassing the need for pre-functionalization. This breakthrough has opened new avenues for rapid diversification of the core structure, significantly reducing synthetic steps in lead optimization campaigns.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established preliminary guidelines for working with this compound. While the bromomethyl moiety presents certain reactivity hazards, proper handling under inert atmosphere and use of appropriate personal protective equipment have been shown to mitigate risks effectively. These findings support the continued exploration of this valuable building block in pharmaceutical synthesis.

Looking forward, the unique combination of reactive handles (bromomethyl and iodo groups) and the stabilizing trifluoromethoxy substituent positions 5-(Bromomethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine as a strategic intermediate for next-generation drug discovery. Ongoing research is exploring its application in PROTAC design and as a cornerstone for fragment-based drug discovery, particularly in challenging target classes such as protein-protein interactions.